Cas no 6948-40-9 (1,5-bis(hydroxymethyl)-3-oxabicyclo[3.3.1]nonan-9-ol)

• Product Name: 1,5-bis(hydroxymethyl)-3-oxabicyclo[3.3.1]nonan-9-ol
• CAS No: 6948-40-9
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 1737776
• PubChem ID: 244675
• Update Time: 2025-04-21

1,5-bis(hydroxymethyl)-3-oxabicyclo[3.3.1]nonan-9-ol Chemical and Physical Properties

Names and Identifiers

• 1,5-bis(hydroxymethyl)-3-oxabicyclo[3.3.1]nonan-9-ol
• 9-Hydroxy-anthracen-1,4-dion
• CHEBI:469372
• 9-Hydroxy-1,5-bis-hydroxymethyl-3-oxa-bicyclo&lt
• 3.3.1&gt
• nonan
• CHEMBL221001
• 9-hydroxy-1,4-anthraquinone
• NCI60_005459
• 9-Hydroxy-1,4-anthrachinon
• SureCN14567096
• 9-hydroxy-anthracene-1,4-dione
• AC1L7C8A
• 1,5-bis-hydroxymethyl-3-oxa-bicyclo[3.3.1]nonan-9-ol
• NSC618201
• 9-Hydroxy-anthracen-1,4-dion; CHEBI:469372; 9-Hydroxy-1,5-bis-hydroxymethyl-3-oxa-bicyclo< 3.3.1> nonan; CHEMBL221001; 9-hydroxy-1,4-anthraquinone; NCI60_005459; 9-Hydroxy-1,4-anthrachinon; SureCN14567096; 9-hydroxy-anthracene-1,4-dione; AC1L7C8A; 1,5-bis-hydroxymethyl-3-oxa-bicyclo[3.3.1]nonan-9-ol; NSC618201;
• NSC55767
• 6948-40-9
• 1,5-Bis(hydroxymethyl)-3-oxabicyclo(3.3.1)nonan-9-ol
• DTXSID00989427
• NSC 55767
• NSC-55767

• Inchi： 1S/C10H18O4/c11-4-9-2-1-3-10(5-12,8(9)13)7-14-6-9/h8,11-13H,1-7H2
• InChI Key： ITAGXAAUYTWNAZ-UHFFFAOYSA-N
• SMILES： O1CC2(CO)CCCC(CO)(C1)C2O

Computed Properties

• Exact Mass: 202.12054
• Monoisotopic Mass: 202.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9
• XLogP3: -0.3

Experimental Properties

• Density: 1.301
• Boiling Point: 386.9°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.562
• PSA: 69.92
• LogP: -0.48120